Cas no 105268-96-0 (Bn 52063)

• Product Name: Bn 52063
• CAS No: 105268-96-0
• MF: C₆₀H₇₂O₂₉
• MW: 1257.19630146027
• CID: 1151307
• PubChem ID: 115220
• Update Time: 2025-04-20

Bn 52063 Chemical and Physical Properties

Names and Identifiers

• Bn 52063
• BN-52063
• 105268-96-0
• 8-Tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione;8-tert-butyl-6,12,17-trihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione

• Inchi： 1S/2C20H24O10.C20H24O9/c2*1-6-12(23)28-11-9(21)18-8-5-7(16(2,3)4)17(18)10(22)13(24)29-15(17)30-20(18,14(25)27-8)19(6,11)26;1-7-12(22)26-10-6-17-9-5-8(16(2,3)4)18(17)11(21)13(23)28-15(18)29-20(17,14(24)27-9)19(7,10)25/h2*6-11,15,21-22,26H,5H2,1-4H3;7-11,15,21,25H,5-6H2,1-4H3
• InChI Key： LCZMCBVUOCAXCX-UHFFFAOYSA-N
• SMILES： O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43C(C3C(C(C)C(=O)O3)(C14C(=O)O2)O)O.O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43C(C3C(C(C)C(=O)O3)(C14C(=O)O2)O)O.O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43CC3C(C(C)C(=O)O3)(C14C(=O)O2)O

Computed Properties

• Exact Mass: 1256.41586
• Monoisotopic Mass: 1256.41592626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 89
• Rotatable Bond Count: 3
• Complexity: 1820
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 32
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 426Ų

Experimental Properties

• PSA: 426.23